Cas no 1803742-01-9 (1-(4-Chlorobenzo[d]oxazol-2-yl)ethanone)

• Product Name: 1-(4-Chlorobenzo[d]oxazol-2-yl)ethanone
• CAS No: 1803742-01-9
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 4818574
• Update Time: 2025-05-19

1-(4-Chlorobenzo[d]oxazol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-4-chlorobenzo[d]oxazole
• 1-(4-Chlorobenzo[d]oxazol-2-yl)ethanone

• Inchi： 1S/C9H6ClNO2/c1-5(12)9-11-8-6(10)3-2-4-7(8)13-9/h2-4H,1H3
• InChI Key： USODYBPRIPWYND-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(C(C)=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1

Additional information on 1-(4-Chlorobenzo[d]oxazol-2-yl)ethanone

1-(4-Chlorobenzo[d]oxazol-2-yl)ethanone: A Comprehensive Overview

The compound 1-(4-Chlorobenzo[d]oxazol-2-yl)ethanone, identified by the CAS number 1803742-01-9, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically the oxazole derivatives, which have garnered considerable attention due to their unique electronic properties and versatile reactivity.

The structure of 1-(4-Chlorobenzo[d]oxazol-2-yl)ethanone consists of a benzo[d]oxazole ring system substituted with a chlorine atom at the 4-position and an ethanone group at the 2-position. The benzo[d]oxazole ring is a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom, which contributes to its stability and reactivity. The presence of the ethanone group introduces additional functionality, making this compound suitable for various chemical transformations.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery and materials science. For instance, researchers have explored the use of benzo[d]oxazole derivatives as potential candidates for anti-cancer drugs due to their ability to inhibit specific enzymes involved in cancer cell proliferation. Additionally, these compounds have been investigated for their application in organic electronics, particularly as components in light-emitting diodes (LEDs) and field-effect transistors (FETs), where their electronic properties play a crucial role.

The synthesis of 1-(4-Chlorobenzo[d]oxazol-2-yl)ethanone typically involves multi-step reactions, often starting from readily available starting materials such as chlorobenzaldehyde or related compounds. The key steps in its synthesis include nucleophilic substitution, condensation reactions, and oxidation processes. These reactions are carefully optimized to ensure high yield and purity of the final product.

In terms of physical properties, 1-(4-Chlorobenzo[d]oxazol-2-yl)ethanone exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating its potential for use in optoelectronic devices.

The chemical stability of this compound is another important aspect to consider. Studies have shown that it is relatively stable under normal storage conditions but may undergo degradation under harsh conditions such as prolonged exposure to light or strong acids/bases. Understanding its stability is crucial for its safe handling and storage in industrial settings.

One of the most promising applications of 1-(4-Chlorobenzo[d]oxazol-2-yl)ethanone lies in its use as a precursor for more complex molecules. For example, it can be employed in the synthesis of bioactive compounds with potential therapeutic applications. Researchers have also explored its role as a building block in supramolecular chemistry, where it can form self-assembled structures with unique properties.

In conclusion, 1-(4-Chlorobenzo[d]oxazol-2-yl)ethanone, with its unique structure and versatile properties, represents a valuable compound in modern chemistry. Its applications span across various fields, from drug discovery to materials science, making it an area of active research interest. As new studies continue to emerge, this compound is expected to unlock even more innovative uses in the future.